Cas no 591754-11-9 (Pyridine, 3-(1H-imidazol-2-yl)-, 1-oxide)

• Product Name: Pyridine, 3-(1H-imidazol-2-yl)-, 1-oxide
• CAS No: 591754-11-9
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 949783
• Update Time: 2024-06-13

Pyridine, 3-(1H-imidazol-2-yl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(1H-imidazol-2-yl)-, 1-oxide

• Inchi： 1S/C8H7N3O/c12-11-5-1-2-7(6-11)8-9-3-4-10-8/h1-6H,(H,9,10)
• InChI Key： UGNRHJTWTVGIKX-UHFFFAOYSA-N
• SMILES： C1[N+]([O-])=CC=CC=1C1NC=CN=1

Computed Properties

• Exact Mass: 161.059
• Monoisotopic Mass: 161.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.1A^2